Cas no 1314696-86-0 (2-(3-Fluoro-4-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-Fluoro-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314696-86-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5737812
• PubChem ID: 83699002
• Update Time: 2023-11-10

2-(3-Fluoro-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methylphenyl)-2-methylpropanoic acid
• 1314696-86-0
• EN300-1137908
• 2-(3-fluoro-4-methylphenyl)-2-methylpropanoicacid
• Benzeneacetic acid, 3-fluoro-α,α,4-trimethyl-
• 2-(3-Fluoro-4-methylphenyl)-2-methylpropanoic acid

• Inchi： 1S/C11H13FO2/c1-7-4-5-8(6-9(7)12)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： AVZMAWZAVJHQLD-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 286.8±25.0 °C(Predicted)
• pka: 4.30±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes